tert-Butyl (1-methyl-2,6-dioxopiperidin-3-yl)carbamate

• IUPAC Name: tert-butyl N-(1-methyl-2,6-dioxopiperidin-3-yl)carbamate
• InChI: InChI=1S/C11H18N2O4/c1-11(2,3)17-10(16)12-7-5-6-8(14)13(4)9(7)15/h7H,5-6H2,1-4H3,(H,12,16)
• InChI Key: FOYROUKGPPBNAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(=O)N(C1=O)C
• Molecular Formula: C11H18N2O4
• Molecular Weight: 242.27 g/mol
• CAS RN: 1490643-55-4

Description

“tert-Butyl (1-methyl-2,6-dioxopiperidin-3-yl)carbamate” is a chemical compound with the CAS Number: 1490643-55-4. It has a molecular weight of 242.27. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H18N2O4/c1-11(2,3)17-10(16)12-7-5-6-8(14)13(4)9(7)15/h7H,5-6H2,1-4H3,(H,12,16). This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. It has a molecular weight of 242.27.

Scientific Research Applications

Structural Analysis and Interactions

• Molecular Structure Analysis : The molecular structure of tert-butyl carbamate derivatives has been explored, revealing how molecules are connected through hydrogen bonds, forming three-dimensional architectures. This includes an analysis of molecular environments and interactions, particularly focusing on the interplay of various types of hydrogen bonds (Das et al., 2016).

Chemical Synthesis and Modifications

• Synthesis of Derivatives : Various tert-butyl carbamate derivatives have been synthesized, showcasing their role as intermediates in the production of other compounds. This includes the synthesis of compounds like tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate, an important intermediate in biologically active compounds (Zhao et al., 2017).
• Preparation for Diels-Alder Reaction : tert-Butyl carbamates have been used in the preparation of 2-amido substituted furan for Diels-Alder reactions, illustrating their role in facilitating complex chemical reactions (Padwa et al., 2003).

Catalysis and Polymerization

• Catalysis in Synthesis : Bioinspired manganese complexes have been used to catalyze the epoxidation reaction for the synthesis of epoxyketone derivatives of tert-butyl carbamate. This highlights its role in facilitating efficient synthetic pathways (Qiu et al., 2019).
• Antioxidant Synthesis for Polymers : New monomeric antioxidants containing tert-butyl carbamate have been synthesized, demonstrating their potential in stabilizing polypropylene against thermal oxidation. This emphasizes their applicability in enhancing the durability of polymers (Pan et al., 1998).

Crystallography and X-Ray Analysis

• X-Ray Crystallography : X-ray studies have been conducted on tert-butyl carbamate compounds, providing detailed insights into their molecular structure and crystal packing. This research aids in understanding the physical and chemical properties of these compounds (Didierjean et al., 2004).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.